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Compound of Interest

Compound Name: DL-PROLINE (15N)

Cat. No.: B1579754

Get Quote

Executive Summary
DL-Proline-15N is a stable isotope-labeled isotopologue of the cyclic amino acid DL-proline,

enriched with the nitrogen-15 (

) isotope.[1][2] Unlike the naturally occurring

isotope (99.6% abundance),

has a nuclear spin of

, making this compound a critical tool in nuclear magnetic resonance (NMR) spectroscopy.
While the L-enantiomer is the standard for biological protein synthesis, the racemic DL-mixture
is essential in specific applications such as racemization studies, small molecule drug synthesis
tracking, and as an internal standard where chiral differentiation is not the primary variable.

This guide details the physicochemical properties, isotopic specifications, and handling

protocols for DL-Proline-15N, providing a grounded reference for analytical and synthetic

workflows.
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The nomenclature for DL-Proline-15N can be ambiguous in general databases. It is the

racemic mixture of D- and L-Proline, where the amine nitrogen is replaced by

.[1]

Core Identification Data
Property Specification

Chemical Name
DL-Proline-15N (or DL-Proline-

)

Systematic Name

(

)-Pyrrolidine-2-carboxylic acid-

CAS Number (Labeled)

Not widely indexed. Refer to Unlabeled CAS:

609-36-9. Note: L-Proline-15N has the CAS

59681-31-1 or 7006-34-0.[1] DL-Proline-15N is

typically identified by supplier catalog numbers

(e.g., CIL NLM-1689).[1]

Molecular Formula

Molecular Weight 116.12 g/mol (vs. 115.13 for unlabeled)

Isotopic Purity Typically

Chemical Purity (CP)

Appearance White to off-white crystalline powder

Solubility
Highly soluble in water (>100 mg/mL); sparingly

soluble in ethanol.[2][3]

SMILES OC(=O)C1CCC[15NH]1
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Critical Note on CAS Numbers: While L-Proline-15N is frequently assigned specific CAS

numbers (e.g., 59681-31-1), the racemic DL-Proline-15N often lacks a unique Registry Number

in public databases. Researchers should procure based on the Unlabeled CAS (609-36-9) with

explicit isotopic enrichment specifications.

Isotopic & Spectroscopic Properties[6][7][8][9]
The utility of DL-Proline-15N lies in its nuclear magnetic properties.[1]

NMR Characteristics[1][5][10]
Spin Quantum Number (

):

(Non-quadrupolar, unlike

which is

).[1]

Gyromagnetic Ratio (

):

.[1]

Relative Sensitivity:

(relative to

).[1]

Application: The lack of quadrupole moment results in narrow line widths, allowing for high-

resolution
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NMR spectroscopy. In DL-Proline, this allows observation of the amine environment without
the broadening effects seen with

.[1]

Mass Spectrometry (MS) Shift
Mass Shift:

relative to unlabeled DL-Proline.

M+1 Peak: In ESI-MS, the molecular ion

appears at

rather than

.[1]

Use Case: Ideal internal standard for quantifying proline levels in complex matrices (e.g.,

plasma, cell media) using Isotope Dilution Mass Spectrometry (IDMS).[1]

Synthesis & Production Logic
The synthesis of DL-Proline-15N generally follows pathways that ensure isotopic incorporation

at the nitrogen position while maintaining the racemic nature of the product.[1]

Synthetic Pathway Diagram
The following diagram illustrates a common route using

-labeled ammonia or ammonium salts as the nitrogen source reacting with alpha-halo acids or
via reductive amination.[1]

Figure 1: General Synthetic Route for 15N-Labeled DL-Proline

15N-Ammonia/Ammonium
(Source of Isotope)

Cyclization Intermediate

Nucleophilic Substitution

2,5-Dibromopentanoic Acid
(or similar halo-acid)

DL-Proline-15N
(Racemic Mixture)

Purification & Crystallization
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Click to download full resolution via product page

Figure 1: A simplified chemical pathway for introducing the 15N isotope into the pyrrolidine ring

structure.[1]

Stability & Storage[1][9]
Hygroscopicity: Proline is hygroscopic.[1] The DL-form is generally less hygroscopic than the

L-form but should still be stored under desiccant.[1]

Storage Conditions: Store at room temperature (20-25°C) in a tightly sealed container. For

long-term isotopic stability, refrigeration (4°C) is optional but recommended to prevent

microbial growth if the seal is compromised.[1]

Shelf Life: >2 years if stored dry.[1]

Applications in Research
NMR Spectroscopy Standard
DL-Proline-15N is used to calibrate

chemical shifts in solid-state and solution-state NMR.[1]

Protocol Insight: In solid-state NMR, the racemic mixture often crystallizes differently than the

pure enantiomer, providing different lattice environments for the

nucleus.[1] This allows researchers to study crystal packing effects on chemical shifts.

Metabolic Tracing (Racemization Studies)
While L-Proline is the metabolic standard, DL-Proline-15N is critical for:

D-Amino Acid Oxidase (DAAO) Assays: Tracking the specific breakdown of the D-isomer in

the presence of the L-isomer.[1]

Racemase Activity: Monitoring the enzymatic conversion of Proline between stereoisomers.

The
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label remains stable during racemization, unlike deuterium labels at the alpha-carbon which
might exchange.[1]

Drug Discovery (Fragment-Based Screening)
In fragment-based drug discovery (FBDD), racemic mixtures are sometimes screened to

identify binding hits.[1] If a hit is found with DL-Proline-15N, subsequent deconvolution

determines if the D- or L-isomer is responsible.[1] The

label allows for HSQC (Heteronuclear Single Quantum Coherence) experiments to detect
binding via chemical shift perturbations.[1]

Experimental Protocol: Preparation of Internal
Standard Solution
Objective: Prepare a stable stock solution of DL-Proline-15N for LC-MS quantification.

Reagents:

DL-Proline-15N (Solid)[2][4][5][6][7]

LC-MS Grade Water

0.1% Formic Acid (optional, for ionization stability)

Workflow:

Weighing: Accurately weigh

of DL-Proline-15N into a tared glass vial.

Why: This targets a

concentration (approx).[1]

Dissolution: Add

of LC-MS grade water. Vortex for 30 seconds until fully dissolved.[1]

Filtration: Filter through a
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PVDF filter to remove particulates.[1]

Calibration: Verify concentration using UV-Vis (low sensitivity for proline) or by gravimetric

confirmation.

Storage: Aliquot into

vials and freeze at

. Avoid repeated freeze-thaw cycles to prevent concentration drift due to
sublimation/evaporation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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